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Brilanestrant Quantitative Data Summary

The table below summarizes key quantitative data for Brilanestrant, compiled from scientific literature and

commercial chemical databases [1] [2].

Parameter

Value |/ Description

Context /| Assay

Molecular Weight

CAS Number

ERa Binding (ICso)

ERp Binding (ICso)

ERa Degradation
(ECs0)

Cell Viability (ICso)

Solubility (DMSO)

446.90 g/mol

1365888-06-7

6.1 nM

8.8 nM

0.7 nM

2.5 nM

~89 mg/mL (~199 mM)

Chemical formula: C26H20CIFN20:2 [1]
[2]

[1] [2]
Cell-free competitive binding assay [1]
Cell-free competitive binding assay [1]

MCF-7 breast cancer cells [1] [2]

MCEF-7 breast cancer cell line [1] [2]

[1]
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Parameter Value | Description Context | Assay

Solubility (Water) Insoluble [1] [2]

In Vivo 10% DMSO + 40% PEG300 + 5% Suggested for preparing a 2 mg/mL
Formulation Tween 80 + 45% Saline working solution [2]

Experimental Protocols

Based on the search results, here are detailed methodologies for key experiments involving Brilanestrant.

In Vitro Cell Viability Assay (MCF-7 Cells)

This protocol is adapted from supplier data and describes a luminescence-based method to measure

Brilanestrant's effect on breast cancer cell viability [2].

Cell Line: MCF-7 human breast cancer cells.
Cell Plating:
Suspend cells in RPMI 1640 medium supplemented with 10% FBS and 20 mM HEPES.
Adjust cell concentration to 40,000 cells per mL.
Plate 16 uL of cell suspension (containing ~640 cells) into each well of a 384-well plate.
Incubate overnight at 37°C to allow cell adhesion.
Compound Treatment:
o Prepare a 10-point, serial 1:5 dilution of Brilanestrant.

(e]

[¢]

[¢]

[e]

o Add 16 pL of each dilution to the cells to achieve a final concentration range (e.g., from 10 yM
to 0.000005 pM).
Incubation: Expose cells to the compound for 5 days.
Viability Measurement:
o Add 16 pL of CellTiter-Glo reagent to each well.
o Measure the relative luminescence units (RLU) using a plate reader.
o Calculate percent viability: [ (RLU sample - RLU background) /
(RLU untreated cells - RLU background)] x 100.

In Vivo Efficacy Study (Mouse Xenograft Model)
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This protocol outlines the use of Brilanestrant in a standard mouse model of ER+ breast cancer [2].

¢ Animal Model: Female nu/nu mice.
¢ Estradiol Pellet Implantation: Implant 0.72 mg 17- estradiol time-release pellets subcutaneously to
support tumor growth.
e Tumor Inoculation:
o Culture MCF-7 cells in RPMI with 10% FBS.
o Harvest trypsinized cells, pellet, and resuspend in a 50:50 mixture of serum-free RPMI and
Matrigel at a density of 1x107 cells/mL.
o Subcutaneously inject 100 pL of cell suspension per mouse (right flank) 2-3 days after pellet
implantation.
e Randomization & Dosing:
o Monitor tumor volume, calculated as (length x width?)/2.
o Once average tumor volume reaches approximately 200 mm3, randomize animals into
treatment groups.
o Administer vehicle or Brilanestrant daily via oral gavage for 4 weeks.
¢ Monitoring: Measure tumor volume and body weight twice weekly.

Potential Issues & Optimization Strategies

While explicit FAQs were not available, the following points address common experimental challenges,

inferred from the data.

e Low Aqueous Solubility: Brilanestrant is insoluble in water [1] [2]. For in vitro work, dissolve first in
DMSO to create a concentrated stock solution (e.g., 10-100 mM), then dilute into the aqueous cell
culture medium. Ensure the final DMSO concentration is non-cytotoxic (typically <0.1%). For in vivo
studies, use the recommended formulation of 10% DMSO + 40% PEG300 + 5% Tween 80 + 45%
Saline, and ensure proper mixing and sonication [2].

¢ Specificity and Mechanism Confirmation: Brilanestrant is a selective estrogen receptor degrader
(SERD). To confirm that its effects are ERa-dependent, include control experiments using ERa-
negative cell lines (e.g., MDA-MB-231) or siRNA-mediated knockdown of ERa [3]. Furthermore, its
activity can be confirmed by measuring the reduction of ERa protein levels via western blot after
treatment [1].

Experimental Workflow and Mechanism
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To help visualize the experimental process and drug mechanism, the following diagrams map out the key

steps and biological pathways.
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Diagram 1: A simplified workflow comparing the key steps for conducting in vitro and in vivo experiments
with Brilanestrant.
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Diagram 2: The mechanism of Brilanestrant action and a key rational combination strategy to overcome
feedback-driven resistance.

I hope this structured technical data provides a solid foundation for your research. Please note that specific

troubleshooting for equipment or assay failure would require more detailed protocol documents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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